molecular formula C9H9N3 B8716979 2-Benzyl-2h-1,2,3-triazole CAS No. 109299-75-4

2-Benzyl-2h-1,2,3-triazole

Cat. No.: B8716979
CAS No.: 109299-75-4
M. Wt: 159.19 g/mol
InChI Key: RZHLLJGGWPZWHH-UHFFFAOYSA-N
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Description

2-Benzyl-2h-1,2,3-triazole is a useful research compound. Its molecular formula is C9H9N3 and its molecular weight is 159.19 g/mol. The purity is usually 95%.
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Properties

CAS No.

109299-75-4

Molecular Formula

C9H9N3

Molecular Weight

159.19 g/mol

IUPAC Name

2-benzyltriazole

InChI

InChI=1S/C9H9N3/c1-2-4-9(5-3-1)8-12-10-6-7-11-12/h1-7H,8H2

InChI Key

RZHLLJGGWPZWHH-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CN2N=CC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

1,2,3-Triazole (1523 mg, 22.05 mmol), sodium iodide (2203 mg, 14.7 mmol) and sodium hydroxide (882 mg, 22.05 mmol) were added to t-amyl alcohol (5.8 ml), and the mixture was refluxed under stirring for 1 hour. Benzyl chloride (1861 mg, 14.7 mmol) was dissolved in t-amyl alcohol (5.8 ml) and added dropwise under reflux over 1 hour. The mixture was refluxed under stirring for 1 hour. The mixture was cooled to room temperature and toluene (50 ml) was added. The mixture was washed with water (50×2), dried over anhydrous sodium sulfate and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (hexane/ethyl acetate=3/1→1/3) to give 1-benzyl-1H-1,2,3-triazole (2.10 g) as white crystals, yield 90%, and 2-benzyl-2H-1,2,3-triazole (140 mg) as white crystals (yield 6%). 1-benzyl-1H-1,2,3-triazole
Quantity
1523 mg
Type
reactant
Reaction Step One
Quantity
2203 mg
Type
reactant
Reaction Step One
Quantity
882 mg
Type
reactant
Reaction Step One
Quantity
5.8 mL
Type
solvent
Reaction Step One
Quantity
1861 mg
Type
reactant
Reaction Step Two
Quantity
5.8 mL
Type
solvent
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Three

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